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Compound of Interest

Compound Name: 1-Isopropyl Etodolac

CAS No.: 849630-65-5

Cat. No.: B566279

Get Quote

Executive Summary & Chemical Context[1]
1-Isopropyl Etodolac (CAS: 849630-65-5), often identified as Etodolac Impurity F, is a

structural analog of the NSAID Etodolac.[1] While often handled in milligram quantities for

analytical referencing, its structural similarity to the parent active pharmaceutical ingredient

(API) dictates that it must be treated as a bioactive, toxic substance.

The Core Directive: Treat this compound with the "Precautionary Principle." In the absence of

comprehensive toxicological data specific to this impurity, you must assume it shares the potent

acute toxicity (H301) and reproductive toxicity (H361) profiles of Etodolac.

Critical Prohibition: Under no circumstances shall this compound, or solutions containing it, be

discharged into municipal wastewater systems. The EPA’s "Management Standards for

Hazardous Waste Pharmaceuticals" (40 CFR Part 266 Subpart P) strictly prohibits the

sewering of hazardous pharmaceutical waste.

Hazard Profile & Physical Characterization
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Before disposal, the waste generator must characterize the material to ensure compatibility

with waste streams.

Table 1: Chemical & Hazard Data
Property Specification Operational Implication

Chemical Name 1-Isopropyl Etodolac Impurity/Analog of Etodolac

CAS Number 849630-65-5 Use for waste manifesting

Physical State Yellowish Semi-Solid / Solid
May adhere to glass; requires

solvent rinsing

Solubility
Low (Water); High (DMSO,

MeOH)

Will precipitate in aqueous

waste lines (clog risk)

Primary Hazard Toxic if Swallowed (H301)
Zero-tolerance for oral

ingestion/dust inhalation

Secondary Hazard Reprotoxic (H361)
Strict control for

pregnant/nursing personnel

UN ID (Transport)
UN 2811 (Toxic solid, organic,

n.o.s.)[2]
Required for off-site shipping

Waste Stream Segregation Protocol
Effective disposal begins at the bench. You must segregate 1-Isopropyl Etodolac waste into

three distinct streams to prevent cross-contamination and ensure regulatory compliance.

Stream A: Solid Waste (Pure Compound)
Definition: Expired reference standards, weighing boat residues, or spill cleanup solids.

Container: High-density polyethylene (HDPE) wide-mouth jar.

Labeling: "Hazardous Waste - Toxic - 1-Isopropyl Etodolac."

Disposal Method: High-Temperature Incineration.
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Stream B: Liquid Waste (Solutions)
Definition: HPLC effluent, mother liquors, or dissolved stock solutions (e.g., in DMSO or

Methanol).

Protocol:

Do not mix with oxidizing acids (Nitric/Perchloric) to avoid exothermic decomposition of the

indole moiety.

Maintain pH between 5–9 if mixing with other organic aqueous wastes to prevent

precipitation.

Container: Solvent waste carboy (compatible with organic solvents).

Disposal Method: Fuel Blending or Incineration.

Stream C: Trace Contaminated Debris
Definition: Syringes, pipette tips, and vials.

Protocol: Do not attempt to wash.[3][4] Discard entirely.

Container: Yellow Chemotherapy/Sharps Bin (Incineration only).

Visualized Workflows
Diagram 1: Waste Segregation Decision Matrix
This logic flow ensures that 1-Isopropyl Etodolac is never sewered and is routed to the

correct destruction facility.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://dnr.wisconsin.gov/topic/HealthWaste/HouseholdPharm.html
https://www.epa.gov/household-medication-disposal/guidance-and-websites-about-proper-disposal-unwanted-household
https://www.benchchem.com/product/b566279/docs?utm_src=pdf-body#operational-guide-safe-disposal-and-handling-of-1-isopropyl-etodolac
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566279?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation:
1-Isopropyl Etodolac

Determine Physical State

Solid / Powder

Pure Substance

Liquid / Solution

Dissolved

Trace / Debris
(Vials, Tips)

Contaminated Items

Place in HDPE Jar
Label: UN 2811

Segregate into
Solvent Waste Carboy

Discard in
Yellow Sharps/Incineration Bin

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Caption: Decision matrix for segregating 1-Isopropyl Etodolac waste streams to ensure

incineration.

Emergency Spill Response Procedure
In the event of a spill, immediate containment is required to prevent migration into floor drains

or HVAC systems.

PPE Requirement: Double Nitrile Gloves (>0.11mm), Safety Goggles, Lab Coat, and N95/P100

Respirator (if powder is aerosolized).

Diagram 2: Spill Response Logic
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Caption: Step-by-step logic for containing and cleaning spills based on physical state.

Regulatory Compliance & Scientific Rationale
The "Why" Behind the Protocol

Incineration over Landfill:

Mechanism:[3][4][5][6][7][8] 1-Isopropyl Etodolac contains a stable indole ring. Standard

wastewater treatment (hydrolysis/oxidation) may not fully degrade the core structure,

leading to environmental persistence.

Requirement: High-temperature incineration (>1000°C) is the only self-validating method

to break the C-N bonds and ensure total destruction of the pharmacophore.

Solvent Compatibility:

Mechanism:[3][4][5][6][7][8] As a lipophilic ester/acid analog, this compound has poor

water solubility.

Risk:[9][3][10][11] Pouring aqueous solutions containing this compound down the drain is

not only illegal but will likely cause the compound to precipitate in the P-trap, creating a

localized toxic hazard source in the plumbing.

Regulatory Codes (USA):

While not explicitly P-listed or U-listed by name under RCRA, it falls under the

"Pharmaceutical Waste" definition.
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Generator Status: If you are a healthcare facility or a reverse distributor, you must comply

with 40 CFR Part 266 Subpart P.

Research Labs: Must characterize as "Non-RCRA Regulated Hazardous Waste" but

adhere to the sewer ban.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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